Cas no 1097050-87-7 (1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1097050-87-7
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4571741
• Update Time: 2025-06-07

1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C13H13N3O2/c1-8-12(13(17)18)14-15-16(8)11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3,(H,17,18)
• InChI Key： DKXBLKWAKIBPPD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=C(C=2)CCC3)C(C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 243.101
• Monoisotopic Mass: 243.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 478.2±55.0 °C at 760 mmHg
• Flash Point: 243.0±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1097050-87-7)

1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1097050-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The structural framework of this compound incorporates a dihydroindene moiety linked to a methyl-substituted triazole ring, making it a structurally intriguing candidate for further exploration in drug discovery and development.

The dihydroindene scaffold is known for its stability and ability to engage in various hydrogen bonding interactions, which can be pivotal in modulating enzyme activity and receptor binding. In contrast, the triazole ring is a pharmacophore of choice in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of both these moieties in 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid suggests potential applications in modulating biological pathways involving enzymes or receptors that are sensitive to such structural features.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have shown that molecules containing the triazole moiety often exhibit inhibitory effects on various kinases and enzymes involved in cancer progression, inflammation, and infectious diseases. The dihydroindene component may further enhance the pharmacological profile by contributing to the molecule's solubility and bioavailability.

In the context of current pharmaceutical research, 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid represents an interesting scaffold for designing novel therapeutic agents. Its unique structural features make it a potential candidate for targeting diseases where triazole-based compounds have demonstrated efficacy. For instance, triazole derivatives have been extensively studied for their antifungal properties due to their ability to inhibit fungal cell wall biosynthesis. The additional dihydroindene moiety may provide additional binding interactions that could improve drug potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling strategies, have been employed to construct the complex framework of this molecule efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in producing complex pharmaceutical intermediates.

From a medicinal chemistry perspective, the optimization of this compound could lead to the development of next-generation drugs with improved pharmacokinetic properties. The methyl-substituted triazole ring is particularly noteworthy as it can be modified further to enhance binding affinity or metabolic stability. For example, replacing the methyl group with other functional groups such as halogens or alcohols might alter the compound's interaction with biological targets without significantly compromising its overall structure.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been performed using software like AutoDock Vina and Schrödinger suite to predict how 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid might interact with various enzymes and receptors. These studies have provided valuable insights into potential binding modes and key interaction points that could guide further structural modifications.

In conclusion, 1-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1097050-87-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of a dihydroindene scaffold and a methyl-substituted triazole ring makes it an attractive candidate for drug development efforts aimed at modulating critical biological pathways. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry investigations.